Cas no 1808584-62-4 (tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
• CAS No: 1808584-62-4
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD31743361
• CID: 5211156
• PubChem ID: 99645458
• Update Time: 2026-03-06

tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
• E77444
• tert-butyl 4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate, cis
• (2S,4S)-tert-Butyl 4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
• 1808584-62-4
• EN300-214764
• 1807941-59-8
• CHEMBL4942932
• (2S,4S)-1-Boc-4-(hydroxymethyl)-2-methylpiperidine-
• PS-19570
• MFCD31743361
• CS-0078545

• MDL： MFCD31743361
• Inchi： 1S/C12H23NO3/c1-9-7-10(8-14)5-6-13(9)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-,10-/m0/s1
• InChI Key： LXOVPEAYTWFSBI-UWVGGRQHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](CO)C[C@@H]1C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate

Introduction to Tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate (CAS No. 1808584-62-4)

Tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate, identified by its CAS number 1808584-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position, a hydroxymethyl group at the 4-position, and a methyl group at the 2-position. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The stereochemistry of the compound, specifically the (2S,4S) configuration, plays a crucial role in determining its pharmacological efficacy and specificity.

In recent years, there has been growing interest in the development of novel piperidine derivatives for their potential applications in drug discovery. Piperidine-based compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The presence of both hydroxymethyl and methyl groups in tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate suggests that it may exhibit multiple biological activities, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The piperidine core can be modified in various ways to enhance its binding affinity to biological targets. For instance, the hydroxymethyl group at the 4-position can be further functionalized to introduce additional pharmacological properties. This flexibility makes tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate an attractive scaffold for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the importance of stereochemistry in drug design. The (2S,4S) configuration of tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate appears to contribute to its unique biological profile. Stereoisomers of piperidine derivatives can exhibit significantly different pharmacological activities due to differences in their interaction with biological targets. This underscores the need for precise structural control in drug development.

The synthesis of tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are often employed to ensure the correct stereochemical configuration. These synthetic strategies are critical for producing compounds with the desired biological properties.

In addition to its potential as a drug intermediate, tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate may also find applications in other areas of chemical research. For example, it could serve as a reference standard for analytical methods or be used in the development of new synthetic protocols. Its unique structure and reactivity make it a versatile compound with broad utility.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate represent promising leads that could lead to breakthroughs in treating various diseases. As our understanding of biological mechanisms improves, so does our ability to design molecules that interact selectively with disease-causing targets.

In conclusion, tert-butyl (2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carboxylate is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive candidate for further development. As ongoing research continues to uncover new applications for piperidine derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development.